Cas no 14842-41-2 (L-Pyroglutamic Anhydride)
L-Pyroglutamic Anhydride (CAS 14987-43-6) is a cyclic anhydride derived from L-pyroglutamic acid, commonly used as a versatile intermediate in organic synthesis and peptide chemistry. Its rigid five-membered ring structure enhances reactivity, making it valuable for the preparation of heterocyclic compounds and modified amino acids. The compound is particularly useful in the synthesis of peptidomimetics and bioactive molecules due to its ability to introduce conformational constraints. It exhibits high stability under standard conditions and is soluble in common organic solvents, facilitating straightforward handling in laboratory settings. Its chiral nature also allows for stereoselective applications in asymmetric synthesis.

L-Pyroglutamic Anhydride structure
Product name:L-Pyroglutamic Anhydride
CAS No:14842-41-2
MF:C10H10N2O4
MW:222.1974
CID:1025362
L-Pyroglutamic Anhydride Chemical and Physical Properties
Names and Identifiers
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- (5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone
- (5AS,10AS)-TETRAHYDRODIPYRROLO(1,2-A:1',2'-D)PYRAZINE-3,5,8,10(2H,5AH)-TETRAONE
- (S,S)-1,7-diazatricyclo[7.3.0.07,11]dodecane-2,6,8,12-tetrone
- L-Pyroglutamic Anhydride
- (5aS,10aS)-1,2,5a,6,7,10a-hexahydrodipyrrolo[1,3-c:1',3'-f]pyrazine-3,5,8,10-tetrone
- (5aS,10aS)
- PidotimodImpurity S
- Pidotimod Impurity 6
- 3-L-pyroglutaMyl-D-thiazolidine-4-carboxylic acid
- 3-D-pyroglutaMyl-L-thiazolidine-4-carboxylic acid
- 3-D-pyroglutaMyl-D-thiazolidine-4-carboxylic acid
- -Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)
-
- Inchi: InChI=1S/C10H10N2O4/c13-7-3-1-5-9(15)12-6(2-4-8(12)14)10(16)11(5)7/h5-6H,1-4H2/t5-,6-/m0/s1
- InChI Key: TXFYQWADOFKHHB-WDSKDSINSA-N
- SMILES: C1CC(=O)N2[C@@H]1C(=O)N3[C@@H](CCC3=O)C2=O
Computed Properties
- Exact Mass: 222.06400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
Experimental Properties
- Density: 1.58
- Melting Point: 305 ºC
- PSA: 74.76000
- LogP: -1.08900
L-Pyroglutamic Anhydride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P997485-500mg |
L-Pyroglutamic Anhydride |
14842-41-2 | 500mg |
$ 572.00 | 2023-09-06 | ||
TRC | P997485-250mg |
L-Pyroglutamic Anhydride |
14842-41-2 | 250mg |
$ 312.00 | 2023-09-06 | ||
Biosynth | IT145577-5 mg |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 5mg |
$55.00 | 2023-01-04 | ||
Aaron | AR001LME-100mg |
1H,5H-Dipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH,10aH)-tetrone, dihydro-, (5aS,10aS)- |
14842-41-2 | 95% | 100mg |
$33.00 | 2025-01-21 | |
Biosynth | IT145577-50 mg |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 50mg |
$220.00 | 2023-01-04 | ||
TRC | P997485-100mg |
L-Pyroglutamic Anhydride |
14842-41-2 | 100mg |
$ 142.00 | 2023-09-06 | ||
TRC | P997485-1g |
L-Pyroglutamic Anhydride |
14842-41-2 | 1g |
$ 1092.00 | 2023-04-15 | ||
Biosynth | IT145577-100 mg |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 100MG |
$330.00 | 2023-01-04 | ||
Chemenu | CM168774-5g |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 95% | 5g |
$417 | 2021-08-05 | |
Alichem | A099002242-10g |
(5aS,10aS)-Tetrahydrodipyrrolo[1,2-a:1',2'-d]pyrazine-3,5,8,10(2H,5aH)-tetraone |
14842-41-2 | 95% | 10g |
556.64 USD | 2021-06-01 |
L-Pyroglutamic Anhydride Related Literature
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1. 3D microfluidic ex vivo culture of organotypic tumor spheroids to model immune checkpoint blockadeAmir R. Aref,Brandon P. Piel,Chensheng Zhou,Raven Vlahos Coakley,Alan Bartels,Michaela Bowden,Zach Herbert,Sarah Hill,Sean Gilhooley,Jacob Carter,Israel Cañadas,Tran C. Thai,Shunsuke Kitajima,Valeria Chiono Lab Chip, 2018,18, 3129-3143
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Kai Chang,Duy Thanh Tran,Jingqiang Wang,Nam Hoon Kim J. Mater. Chem. A, 2022,10, 3102-3111
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R. J. Braham,A. T. Harris Phys. Chem. Chem. Phys., 2013,15, 12373-12385
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Paula Toimil,Gerardo Prieto,José Miñones Jr,Félix Sarmiento Phys. Chem. Chem. Phys., 2010,12, 13323-13332
-
Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
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(CAS:14842-41-2)L-Pyroglutamic Anhydride

Purity:95%+
Quantity:1g/5g/10g/100g
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